Cas no 484-43-5 (5-L-Valine-angiotensin I)
5-L-Valine-angiotensin I Chemical and Physical Properties
Names and Identifiers
-
- asp-arg-val-tyr-val-his-pro-phe-his-leu
- [Val5]-Angiotensin I (Bovine)
- [Val5]-Angiotensin I bovine
- Asp-Arg-Val-Tyr-Val-His-Pro-Phe-His-Leu-OH
- L-Asp-L-Arg-L-Val-L-Tyr-L-Val-L-His-L-Pro-L-Phe-L-His-L-Leu-OH
- Angiotensin I, val(5)-
- Angiotensin I, valine(5)-
- (2S)-2-[(2S)-2-[(2S)-2-[(2S)-2-[(2S)-2-[(2S)-2-{[(2S)-1-[(2S)-2-[(2S)-2-[(2S)-2-amino-4-methylpentanamido]-3-(1H-imidazol-4-yl)propanamido]-3-phenylpropanoyl]pyrrolidin-2-yl]formamido}-3-(1H-imidazol-4-yl)propanamido]-3-methylbutanamido]-3-(4-hydroxyphenyl)propanamido]-3-methylbutanamido]-5-carbamimidamidopentanamido]butanedioic acid
- Angiotensin I, 5-L-valine-
- 484-43-5
- 5-Val-angiotensin I
- 5-L-Valine-angiotensin I
-
- Inchi: 1S/C61H87N17O14/c1-32(2)22-40(62)51(82)71-43(25-37-28-65-30-68-37)53(84)74-45(24-35-12-8-7-9-13-35)59(90)78-21-11-15-47(78)56(87)72-44(26-38-29-66-31-69-38)55(86)77-50(34(5)6)58(89)73-42(23-36-16-18-39(79)19-17-36)54(85)76-49(33(3)4)57(88)70-41(14-10-20-67-61(63)64)52(83)75-46(60(91)92)27-48(80)81/h7-9,12-13,16-19,28-34,40-47,49-50,79H,10-11,14-15,20-27,62H2,1-6H3,(H,65,68)(H,66,69)(H,70,88)(H,71,82)(H,72,87)(H,73,89)(H,74,84)(H,75,83)(H,76,85)(H,77,86)(H,80,81)(H,91,92)(H4,63,64,67)/t40-,41-,42-,43-,44-,45-,46-,47-,49-,50-/m0/s1
- InChI Key: XUNYEIPUKIFIHI-OYFMMMBFSA-N
- SMILES: O=C([C@H](CC1C=CC=CC=1)NC([C@H](CC1=CN=CN1)NC([C@H](CC(C)C)N)=O)=O)N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(=O)O)CC(=O)O)=O)CCC/N=C(\N)/N)=O)C(C)C)=O)CC1C=CC(=CC=1)O)=O)C(C)C)=O)CC1=CN=CN1)=O
Computed Properties
- Exact Mass: 1281.66000
- Monoisotopic Mass: 1281.66184052g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 17
- Hydrogen Bond Acceptor Count: 31
- Heavy Atom Count: 92
- Rotatable Bond Count: 46
- Complexity: 2530
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 10
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.4
- Topological Polar Surface Area: 496Ų
Experimental Properties
- PSA: 493.22000
- LogP: 3.44270
5-L-Valine-angiotensin I Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AAPPTec | P000903-5mg |
[Val5]-Angiotensin I, human |
484-43-5 | 5mg |
$150.00 | 2024-07-19 | ||
| AAPPTec | P000903-10mg |
[Val5]-Angiotensin I, human |
484-43-5 | 10mg |
$250.00 | 2024-07-19 | ||
| AAPPTec | P000903-25mg |
[Val5]-Angiotensin I, human |
484-43-5 | 25mg |
$500.00 | 2024-07-19 | ||
| TRC | V094095-1mg |
5-L-Valine-angiotensin I |
484-43-5 | 1mg |
$190.00 | 2023-05-17 | ||
| TRC | V094095-10mg |
5-L-Valine-angiotensin I |
484-43-5 | 10mg |
$1499.00 | 2023-05-17 | ||
| Biosynth | PAN-4069-25 mg |
[Val5]-Angiotensin I (Bovine) (Bulk) |
484-43-5 | 25mg |
$736.00 | 2023-01-03 | ||
| Biosynth | PAN-4069-V-0.5 mg |
[Val5]-Angiotensin I (Bovine) |
484-43-5 | 0.5 mg |
$50.60 | 2023-01-03 |
5-L-Valine-angiotensin I Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 5-L-Valine-angiotensin I
Introduction to 5-L-Valine-Angiotensin I (CAS No. 484-43-5)
The compound 5-L-Valine-Angiotensin I, identified by the Chemical Abstracts Service Number (CAS No.) 484-43-5, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This peptide holds a crucial role in understanding the renin-angiotensin system (RAS), which is pivotal for regulating blood pressure and fluid balance in the body. The precise synthesis and study of this compound have opened new avenues in drug development and therapeutic interventions.
In recent years, there has been a surge in research focusing on the angiotensin peptides, particularly due to their involvement in various cardiovascular diseases. The peptide 5-L-Valine-Angiotensin I serves as a key intermediate in the production of angiotensin II, a hormone that constricts blood vessels and increases blood pressure. Understanding its structure and function has led to the development of novel therapeutic agents that target the RAS.
The synthesis of 5-L-Valine-Angiotensin I involves intricate chemical processes that require high precision and expertise. The use of advanced peptide coupling techniques and purification methods ensures the highest purity and yield, which are critical for subsequent biological studies. These advancements have enabled researchers to explore its potential applications in treating hypertension, heart failure, and other related conditions.
Recent studies have highlighted the importance of 5-L-Valine-Angiotensin I in modulating inflammation and oxidative stress, which are key factors in the pathogenesis of various chronic diseases. Researchers have discovered that this peptide can interact with multiple cellular pathways, leading to potential therapeutic benefits. For instance, studies have shown that it can inhibit the activity of angiotensin-converting enzyme (ACE), thereby reducing the production of angiotensin II.
The pharmacological properties of 5-L-Valine-Angiotensin I have also been explored in terms of its ability to modulate vascular tone and renal function. Preclinical trials have demonstrated its efficacy in lowering blood pressure and improving kidney function in animal models. These findings have prompted further investigation into its potential as a therapeutic agent for human patients.
In addition to its role in cardiovascular health, 5-L-Valine-Angiotensin I has been studied for its potential benefits in neuroprotection and cognitive function. Emerging research suggests that it may play a role in protecting against neurodegenerative diseases by reducing oxidative stress and inflammation in the brain. This opens up new possibilities for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease.
The chemical structure of 5-L-Valine-Angiotensin I (CAS No. 484-43-5) consists of a sequence of amino acids that are specifically arranged to exert its biological effects. The presence of L-valine at the fifth position contributes significantly to its unique properties. This arrangement allows it to interact with specific receptors and enzymes, thereby modulating various physiological processes.
The synthesis of this peptide involves multiple steps, including solid-phase peptide synthesis (SPPS) and enzymatic cleavage. Each step must be carefully controlled to ensure high yield and purity. Advances in synthetic chemistry have made it possible to produce large quantities of this compound, which is essential for both research and clinical applications.
The biological activity of 5-L-Valine-Angiotensin I has been extensively studied in vitro and in vivo. In vitro studies have revealed its ability to inhibit ACE activity, reduce angiotensin II levels, and modulate vascular tone. In vivo studies have shown similar effects, with reductions in blood pressure and improvements in kidney function observed in animal models.
The therapeutic potential of this compound has led to its investigation as a treatment for various cardiovascular diseases. Clinical trials are currently underway to evaluate its efficacy and safety in human patients. These trials aim to provide evidence supporting its use as a novel therapeutic agent for conditions such as hypertension, heart failure, and chronic kidney disease.
The future direction of research on 5-L-Valine-Angiotensin I (CAS No. 484-43-5) includes exploring its mechanisms of action and identifying new therapeutic applications. Researchers are also investigating ways to improve its bioavailability and develop more effective delivery systems. These efforts are expected to lead to the development of new drugs that target the renin-angiotensin system more effectively.
484-43-5 (5-L-Valine-angiotensin I) Related Products
- 58-49-1(Angiotensin II 5-valine)
- 20071-00-5(Angiotensin acetate)
- 107015-83-8(β-Amyloid (12-28))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)